Cas no 1803549-31-6 (2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803549-31-6
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911144
• Update Time: 2025-05-19

2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-6(15-8(9,10)11)5(2-12)3-14-7(4)13/h3H,1H3,(H2,13,14)
• InChI Key： XTOGJTWYZYCFSO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C=1C)N)(F)F

Computed Properties

• Exact Mass: 217.04629631 g/mol
• Monoisotopic Mass: 217.04629631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9
• Molecular Weight: 217.15

Additional information on 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803549-31-6)

2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803549-31-6) is a high-value pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, has garnered attention due to its unique structural properties and potential as a building block for bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine features a pyridine core substituted with an amino group at the 2-position, a cyano group at the 5-position, and a trifluoromethoxy group at the 4-position. These modifications enhance its reactivity and make it a versatile intermediate in organic synthesis. The presence of the trifluoromethoxy moiety is particularly noteworthy, as it often improves metabolic stability and lipophilicity in drug candidates, aligning with current trends in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in life sciences and materials science. 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine is no exception, with studies highlighting its role in the synthesis of novel heterocyclic compounds. Its CAS No. 1803549-31-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

From an SEO perspective, common queries related to this compound include "synthesis of 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine," "applications of trifluoromethoxy pyridines," and "CAS 1803549-31-6 suppliers." These keywords underscore the compound's commercial and scientific importance. Additionally, its potential in green chemistry and sustainable synthesis aligns with global efforts to reduce environmental impact, making it a topic of interest for eco-conscious researchers.

Quality control and analytical methods for 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine are critical for ensuring its purity and performance in downstream applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Suppliers and manufacturers often provide certificates of analysis (CoA) to verify its identity and purity, addressing the needs of quality-focused buyers.

In summary, 2-Amino-5-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803549-31-6) represents a promising compound in modern chemical research. Its structural features, coupled with its applicability in pharmaceuticals and agrochemicals, position it as a valuable asset for scientists and industries alike. As research continues to uncover new uses for this molecule, its demand is expected to rise, further solidifying its place in the chemical landscape.